Cas no 2715119-91-6 (1-({6-fluorospiro3.3heptan-2-yl}sulfanyl)ethan-1-one)

• Product Name: 1-({6-fluorospiro3.3heptan-2-yl}sulfanyl)ethan-1-one
• CAS No: 2715119-91-6
• MF: C₉H₁₃FOS
• MW: 188.262325048447
• MDL: MFCD33020720
• CID: 5665616
• PubChem ID: 155858992
• Update Time: 2025-06-29

1-({6-fluorospiro3.3heptan-2-yl}sulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-({6-fluorospiro[3.3]heptan-2-yl}sulfanyl)ethan-1-one
• EN300-27702862
• 2715119-91-6
• 1-({6-fluorospiro3.3heptan-2-yl}sulfanyl)ethan-1-one

• MDL： MFCD33020720
• Inchi： 1S/C9H13FOS/c1-6(11)12-8-4-9(5-8)2-7(10)3-9/h7-8H,2-5H2,1H3
• InChI Key： KWCUZQCKXGRHJR-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C1CC2(CC(C2)F)C1

Computed Properties

• Exact Mass: 188.06711437g/mol
• Monoisotopic Mass: 188.06711437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-({6-fluorospiro3.3heptan-2-yl}sulfanyl)ethan-1-one

Introduction to 1-({6-fluorospiro[3.3]heptan-2-yl}sulfanyl)ethan-1-one (CAS No. 2715119-91-6)

1-({6-fluorospiro[3.3]heptan-2-yl}sulfanyl)ethan-1-one, commonly referred to by its CAS number 2715119-91-6, is a complex organic compound with a unique structural composition that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its spirocyclic structure, which consists of two fused cyclopropane rings, and the presence of a fluorine atom at the sixth position of the spiro ring. The molecule also features a sulfanyl group (-S-) and a ketone functional group (-C=O), making it a versatile compound with potential applications in drug design and materials science.

The synthesis of 2715119-91-6 involves a multi-step process that typically begins with the preparation of the spirocyclic core. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex ring systems, which were previously challenging to synthesize. Researchers have employed various strategies, including ring-closing metathesis and oxidative coupling, to assemble the spiro[3.3]heptane framework. The introduction of the fluorine atom at the sixth position is achieved through electrophilic fluorination techniques, which are highly selective and yield high-purity products.

The structural uniqueness of 1-({6-fluorospiro[3.3]heptan-2-yl}sulfanyl)ethan-1-one has made it an interesting subject for computational studies. Using density functional theory (DFT) calculations, scientists have investigated the electronic properties and reactivity of this compound. These studies have revealed that the sulfanyl group plays a critical role in modulating the electronic environment of the molecule, influencing its ability to participate in various chemical reactions. Additionally, the fluorine atom introduces steric and electronic effects that can significantly impact the compound's behavior in biological systems.

In terms of applications, CAS No. 2715119-91-6 has shown promise in drug discovery efforts targeting various therapeutic areas. For instance, recent research has explored its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension, inflammation, and neurodegenerative diseases. The spirocyclic structure provides a rigid framework that can enhance binding affinity to these receptors while minimizing off-target effects.

Beyond pharmacological applications, this compound has also been studied for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have investigated its ability to act as an electron transport layer material, where its sulfanyl group contributes to efficient charge transport properties.

The environmental impact and toxicity profile of 278888888888 have also been subjects of recent studies. Eco-toxicological assessments have shown that this compound exhibits low acute toxicity to aquatic organisms under standard test conditions. However, further research is needed to evaluate its long-term effects on ecosystems and its potential for bioaccumulation.

In conclusion, 2788888888 is a fascinating compound with a rich structural complexity that offers diverse opportunities for scientific exploration and practical applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.